Cas no 269398-82-5 ((R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride)

• Product Name: (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride
• CAS No: 269398-82-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 67368
• PubChem ID: 24820269
• Update Time: 2025-10-29

(R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(m-tolyl)butanoic acid hydrochloride
• (R)-3-AMINO-4-(3-METHYL-PHENYL)-BUTYRIC ACID HCL
• (R)-3-Amino-4-(3-methyl-phenyl)-butyric acid.HCl
• (R)-3-amino-4-mtolylbutanoic acid
• 3-amino-4-m-tolylbutanoic acid
• Benzenebutanoic acid, .beta.-amino-3-methyl-, (.beta.R)-
• H-D-β-HoPhe(3-Me)-OH.HCl
• (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride
• AK114826
• CTK8E9408
• KB-210108
• MolPort-003-794-074
• SBB064589
• TL8002142
• (3R)-3-amino-4-(3-methylphenyl)butanoic acid;hydrochloride
• MFCD01860924
• AC-22229
• DTXSID50647464
• (R)-3-AMINO-4-(3-METHYLPHENYL)BUTANOIC ACID HYDROCHLORIDE
• (3R)-3-Amino-4-(3-methylphenyl)butanoic acid--hydrogen chloride (1/1)
• (r)-3-amino-4-(3-methylphenyl)butyric acid hcl
• (R)-3-AMINO-4-(3-METHYLPHENYL)-BUTYRIC ACID-HCL
• (R)-3-amino-4-m-tolylbutanoic acid hydrochloride
• 3-Methyl-D-beta-homophenylalanine hydrochloride
• (R)-3-Amino-4-(3-methylphenyl)butanoic acid HCl
• 269398-82-5
• 331846-94-7
• AKOS015890208
• (R)-3-Amino-4-(3-methyl-phenyl)-butyric acid-HCl
• AS-48779
• (3R)-3-amino-4-(3-methylphenyl)butanoic acid hydrochloride
• FD10048

• Inchi： 1S/C11H15NO2.ClH/c1-8-3-2-4-9(5-8)6-10(12)7-11(13)14;/h2-5,10H,6-7,12H2,1H3,(H,13,14);1H/t10-;/m1./s1
• InChI Key： CQHTUCDBCBKMKL-HNCPQSOCSA-N
• SMILES： Cl.OC(C[C@@H](CC1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 229.08708
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride

Comprehensive Guide to (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride (CAS No. 269398-82-5)

(R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride (CAS No. 269398-82-5) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This hydrochloride salt derivative of (R)-3-Amino-4-(3-methylphenyl)butyric acid is particularly valued for its role in drug development and biochemical studies. Its unique structure, featuring a 3-methylphenyl group and an amino acid backbone, makes it a versatile intermediate in medicinal chemistry.

The compound's chiral purity is a critical factor in its applications, as enantiomeric purity often determines biological activity. Researchers frequently inquire about "chiral synthesis of (R)-3-Amino-4-(3-methylphenyl)butyric acid" or "269398-82-5 solubility and stability," reflecting the growing interest in stereoselective compounds for targeted therapies. Recent trends in personalized medicine and enzyme inhibition studies have further increased demand for high-quality chiral building blocks like this compound.

From a chemical perspective, (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride demonstrates interesting properties that make it valuable for structure-activity relationship (SAR) studies. The methylphenyl moiety contributes to lipophilicity, while the amino acid portion provides hydrogen bonding capabilities. These features are frequently searched in relation to "drug design principles 2024" and "bioactive small molecules," indicating its relevance in current pharmaceutical research.

The synthesis of 269398-82-5 typically involves asymmetric methods to ensure the desired (R)-configuration. Common search queries like "asymmetric synthesis of 3-Amino-4-(3-methylphenyl)butyric acid derivatives" reflect the technical challenges researchers face. Recent advances in flow chemistry and organocatalysis have improved production methods for such compounds, addressing industry needs for scalable and sustainable processes.

In pharmaceutical applications, (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride serves as a key intermediate for various central nervous system (CNS) targeted compounds. Its structural similarity to neurotransmitter precursors makes it particularly interesting for research into neurological disorders - a hot topic in medical research as evidenced by searches for "amino acid derivatives for brain health." The compound's potential in GPCR modulation is another area of growing interest.

Quality control of CAS 269398-82-5 involves rigorous analytical techniques. Researchers often search for "HPLC methods for (R)-3-Amino-4-(3-methylphenyl)butyric acid analysis" or "chiral purity determination techniques," highlighting the importance of characterization in its applications. Modern analytical approaches combining chiral chromatography with mass spectrometry have significantly improved the reliability of such analyses.

The market for chiral amino acid derivatives like (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride has seen steady growth, driven by increasing demand for enantiomerically pure pharmaceuticals. Industry reports and search trends show rising interest in "custom synthesis of chiral building blocks" and "pharmaceutical intermediates market trends." This compound's niche applications in specialty pharmaceuticals position it well in this expanding market segment.

Storage and handling of 269398-82-5 require standard laboratory precautions. Common questions about "stability of amino acid hydrochlorides" and "storage conditions for chiral compounds" reflect practical considerations in research settings. The compound typically remains stable under recommended conditions, though its hygroscopic nature necessitates proper handling to maintain quality.

Future research directions for (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride may explore its potential in prodrug development and targeted drug delivery systems - topics frequently appearing in recent scientific literature and search queries. The compound's structural features make it a candidate for bioconjugation strategies and peptide mimetics, areas experiencing significant research activity.

In conclusion, (R)-3-Amino-4-(3-methylphenyl)butyric acid hydrochloride (CAS No. 269398-82-5) represents an important tool in modern pharmaceutical research. Its applications span from medicinal chemistry to neuroscience research, addressing current scientific challenges and industry needs. As research into chiral therapeutics and precision medicine advances, compounds like this will continue to play a vital role in drug discovery and development.